![molecular formula C30H27Br2FN2O3S B301569 (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B301569.png)
(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a thiazolidinone derivative that has shown promising results in preclinical studies for the treatment of various diseases.
Mechanism of Action
The mechanism of action of (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one involves the inhibition of various signaling pathways that are involved in the pathogenesis of diseases. It inhibits the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. It also inhibits the activation of PI3K/Akt/mTOR pathway, which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. It also exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Moreover, it has been reported to have anti-diabetic activity by reducing blood glucose levels.
Advantages and Limitations for Lab Experiments
The advantages of using (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments are its potential therapeutic applications in various diseases, its ability to inhibit various signaling pathways involved in the pathogenesis of diseases, and its biochemical and physiological effects. The limitations of using this compound in lab experiments are its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
For the research on (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one include the development of more efficient synthesis methods, the evaluation of its toxicity in vivo, and the optimization of its pharmacokinetic properties. Moreover, further studies are needed to elucidate its mechanism of action and to investigate its potential therapeutic applications in other diseases.
Synthesis Methods
The synthesis of (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzaldehyde with cyclohexylamine and phenylhydrazine in the presence of thiosemicarbazide. The reaction proceeds through a series of condensation and cyclization steps to yield the final product.
Scientific Research Applications
(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and diabetes. In preclinical studies, this compound has shown anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It also exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Moreover, it has been reported to have anti-diabetic activity by reducing blood glucose levels.
properties
Product Name |
(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one |
---|---|
Molecular Formula |
C30H27Br2FN2O3S |
Molecular Weight |
674.4 g/mol |
IUPAC Name |
(5E)-3-cyclohexyl-5-[[2,3-dibromo-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]methylidene]-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C30H27Br2FN2O3S/c1-37-24-16-20(26(31)27(32)28(24)38-18-19-12-14-21(33)15-13-19)17-25-29(36)35(23-10-6-3-7-11-23)30(39-25)34-22-8-4-2-5-9-22/h2,4-5,8-9,12-17,23H,3,6-7,10-11,18H2,1H3/b25-17+,34-30? |
InChI Key |
OMSPFXUMVWTCQH-ANQVEEQOSA-N |
Isomeric SMILES |
COC1=C(C(=C(C(=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Br)Br)OCC5=CC=C(C=C5)F |
SMILES |
COC1=C(C(=C(C(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Br)Br)OCC5=CC=C(C=C5)F |
Canonical SMILES |
COC1=C(C(=C(C(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Br)Br)OCC5=CC=C(C=C5)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.